3-(4-Pyridyl)-2,4-imidazolidinedione

• Molecular Formula: C8H7N3O2
• Molecular Weight: 177.16 g/mol
• IUPAC Name: 3-pyridin-4-ylimidazolidine-2,4-dione
• InChI: InChI=1S/C8H7N3O2/c12-7-5-10-8(13)11(7)6-1-3-9-4-2-6/h1-4H,5H2,(H,10,13)
• InChI Key: MLBGOPPDUJEJRE-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=O)N1)C2=CC=NC=C2

Description

3-(4-Pyridyl)-2,4-imidazolidinedione is a hydantoin derivative featuring a pyridyl substituent at position 3 of the imidazolidinedione core. This compound is part of the broader class of 2,4-imidazolidinediones (hydantoins), which are heterocyclic structures with diverse pharmacological and chemical applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Physicochemical Properties

The imidazolidinedione scaffold is highly adaptable, with substitutions at positions 3 and 5 significantly altering bioactivity and physicochemical properties. Below is a comparative analysis:

Compound Name	Substituents	Molecular Weight	Key Properties/Applications	Reference
3-(4-Pyridyl)-2,4-imidazolidinedione	3-(4-pyridyl)	177.16 (calc.)	Metal chelation, antibacterial
5-Methyl-5-(4-pyridyl)-2,4-imidazolidinedione	5-methyl, 5-(4-pyridyl)	191.20	Mercury(II) complexes, antibacterial
Clodantoin	3-(trichloromethylthio), 5-(1-ethylpentyl)	347.68	Antifungal
3-(3,5-Dichlorophenyl)hydantoin	3-(3,5-dichlorophenyl)	245.06	Agrochemical intermediate
Nifurtoinol	3-(hydroxymethyl), 1-(5-nitrofuran)	283.21	Antibacterial
Hydantoin-3-acetic acid derivatives	3-acetic acid substituents	Variable	Selective antileukemic activity

Key Observations :

• The pyridyl group in the target compound enhances metal-binding capacity, as seen in its mercury complexes .
• Lipophilic substitutions (e.g., trichloromethylthio in Clodantoin) increase antifungal activity but reduce solubility .
• Electron-withdrawing groups (e.g., dichlorophenyl) improve stability but are more suited for non-medicinal applications .

Anticancer Activity

• 3-(4-Pyridyl)-2,4-imidazolidinedione: Limited direct data, but related 2,4-imidazolidinediones show selective anticancer effects. For example, hydantoin-3-acetic acid derivatives exhibit antileukemic activity .
• Thiazolidinedione vs. Imidazolidinedione : Replacing sulfur with nitrogen (e.g., in 2,4-imidazolidinedione) enhances anticancer selectivity, particularly against leukemia cell lines .

Antibacterial Activity

• The target compound’s pyridyl group may improve interactions with bacterial targets. For instance, mercury(II) complexes of 5-methyl-5-(4-pyridyl)-2,4-imidazolidinedione show broad-spectrum antibacterial activity .
• Nifurtoinol (a nitrofuran-substituted derivative) demonstrates potent antibacterial effects, highlighting the role of nitro groups in redox-mediated toxicity .

Antidiabetic Potential

• Structural analogs formed via Knoevenagel condensation (e.g., coumarin hybrids) show promise in preclinical models .

Research Findings and Therapeutic Implications

• Metal Complexation : The pyridyl group in 3-(4-pyridyl)-2,4-imidazolidinedione facilitates the formation of stable metal complexes, enhancing antibacterial activity .
• Selectivity in Cancer : Imidazolidinediones with arylidene substituents (e.g., 5-arylidene derivatives) show improved selectivity for leukemia cells compared to solid tumors .
• Structural Flexibility: Substituents at position 3 (e.g., hydroxymethyl in Nifurtoinol) modulate pharmacokinetics, affecting absorption and metabolism .